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Compound of Interest

Compound Name: MTC420

CAS No.: 2088930-66-7

Cat. No.: B609361

Get Quote

CAS No: 2088930-66-7 | Class: Anti-tuberculosis Agent (Heterocyclic Quinolone) | State: Solid

Powder[1]

Executive Safety Summary
Immediate Action Required: MTC420 is a potent bioactive research compound with nanomolar

efficacy (

).[1] While early literature suggests a favorable toxicological profile in animal models,
occupational safety standards require treating this as a Potent Compound (OEB 4 equivalent)
until comprehensive chronic toxicity data (genotoxicity, reproductive toxicity) is established.[1]

Core Hazard: Inhalation of airborne particulates during weighing/transfer and dermal

absorption, particularly when solubilized in organic solvents like DMSO.[1]

Quick Reference: Safety Parameters
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Parameter Specification Critical Note

Occupational Exposure Band

(OEB)
Band 4 (Default)

Target OEL:

.[1] Strict containment

required.[1][2][3]

Physical State Solid Powder
High electrostatic potential; risk

of aerosolization.[1]

Solubility Vehicle DMSO / DMF

WARNING: DMSO enhances

skin permeability, carrying the

API directly into the

bloodstream.[1]

Primary Route of Exposure Inhalation & Dermal

Respiratory protection is non-

negotiable for open handling.

[1]

The PPE Ensemble: A Layered Defense System
Scientific Rationale: PPE is the final barrier, not the first.[1] The following ensemble is designed

to withstand both particulate penetration and solvent permeation.

A. Respiratory Protection
Standard:PAPR (Powered Air Purifying Respirator) or N95/P100 (Fit-tested) ONLY if used

within a certified fume hood.[1]

Why: MTC420 is a fine powder.[1] Standard surgical masks offer zero protection against API

aerosols (<5 microns).[1]

Configuration: If handling outside a Biosafety Cabinet (BSC) or Contained Vented Enclosure

(CVE), a loose-fitting PAPR with HEPA filters provides a higher Assigned Protection Factor

(APF = 25-1000) than an N95 (APF = 10).[1]

B. Dermal Protection (Hands)
Standard:Double-Gloving Strategy (Nitrile over Nitrile/Laminate).[1]
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Inner Glove: Extended cuff Nitrile (minimum 4 mil).[1]

Outer Glove: High-performance Nitrile or Silver Shield® (Laminate) if handling DMSO stock

solutions.[1]

Mechanism: Nitrile provides physical strength.[1] Laminate resists organic solvent

permeation.[1]

Change Frequency: Replace outer gloves every 30 minutes or immediately upon splash

contact.[1] DMSO breakthrough time for standard nitrile can be <5 minutes.[1]

C. Body & Eye Protection[1][4]
Gowning: Tyvek® Lab Coat (Closed front, elastic cuffs) or Coveralls.[1] Cotton coats are

porous and retain powder, creating a secondary exposure source.[1]

Eyes: Chemical Splash Goggles (Indirect vented).[1] Safety glasses are insufficient for

powders that drift.[1]

Operational Protocol: Handling MTC420
Objective: Isolate the worker from the compound during the critical "Make-Up" phase (Solid

Liquid).[1]

Phase 1: Preparation & Weighing
Location: Class II Type B2 Biosafety Cabinet or Chemical Fume Hood.

Static Elimination: Place an ionizing fan or anti-static gun inside the hood.[1] MTC420
powder is prone to static charge, causing "fly-away" particles.[1]

Surface Prep: Line the work surface with plastic-backed absorbent pads (absorbent side up)

to capture micro-spills.[1]

Tare Weighing: Place the receiving vial (scintillation vial) on the balance inside the hood. Do

not remove the balance from the hood.[1]

Phase 2: Solubilization (The Critical Risk Point)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.medkoo.com/products/13548
https://www.medkoo.com/products/13548
https://www.medkoo.com/products/13548
https://www.medkoo.com/products/13548
https://www.medkoo.com/products/13548
https://www.medkoo.com/products/13548
https://www.medkoo.com/products/13548
https://www.medkoo.com/products/13548
https://www.medkoo.com/products/13548
https://www.medkoo.com/products/13548
https://www.benchchem.com/product/b609361/docs?utm_src=pdf-body#personal-protective-equipment-ppe-handling-guide-mtc420
https://www.medkoo.com/products/13548
https://www.medkoo.com/products/13548
https://www.benchchem.com/product/b609361/docs?utm_src=pdf-body#personal-protective-equipment-ppe-handling-guide-mtc420
https://www.medkoo.com/products/13548
https://www.medkoo.com/products/13548
https://www.medkoo.com/products/13548
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk: Once dissolved in DMSO, MTC420 poses the highest systemic risk due to transdermal

absorption.[1]

Solvent Addition: Add DMSO gently down the side of the vial to minimize aerosol

disturbance.

Vortexing: Cap the vial tightly. Vortex inside the hood.

Safety Check: Inspect the cap liner for degradation before vortexing.[1]

Wipe Down: Wipe the exterior of the vial with a Kimwipe dampened with 10% bleach or

alcohol before removing it from the hood.[1]

Phase 3: Decontamination & Disposal[1]
Solid Waste: All contaminated consumables (pipette tips, weigh boats, gloves) must be

disposed of in a sealed "Hazardous Drug/API" waste container (typically yellow or black bin),

not general biohazard trash.[1]

Liquid Waste: Collect in a dedicated carboy labeled "Halogenated Solvent + Toxic API".[1]

Surface Decon: Wash hood surface with 10% bleach (to degrade biological activity) followed

by 70% Ethanol (to remove residue).[1]

Visualizing the Safety Workflow
Diagram 1: Hierarchy of Exposure Control
This decision tree illustrates when to upgrade from standard PPE to high-potency protocols.
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Start: Handling MTC420

Is Compound in Solution?

Solid Powder Form

No

Liquid (DMSO/Media)

Yes

Engineering Control:
Use BSC or CVE

Primary Defense

Is Solvent DMSO?

PPE Upgrade:
N95/PAPR + Tyvek + Double Gloves

Secondary Defense

Standard PPE:
Nitrile Gloves + Lab Coat

No (Aqueous)

Enhanced PPE:
Laminate Gloves Required

(Permeation Risk)

Yes

Click to download full resolution via product page

Caption: Decision matrix for selecting PPE based on physical state and solvent carrier. Note

the critical escalation for DMSO handling.

Diagram 2: Gowning & De-gowning Sequence
Proper removal (doffing) is where most self-contamination occurs.[1]
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Donning (Entry) Doffing (Exit)

1. Shoe Covers 2. Tyvek Gown 3. Inner Gloves 4. Outer Gloves
(Taped to Sleeve)

1. Outer Gloves
(Peel Inside-Out)

 Experiment Complete 2. Gown Removal
(Roll Down/Away) 3. Inner Gloves 4. Wash Hands

(Soap/Water 20s)

Click to download full resolution via product page

Caption: Sequential gowning protocol. Taping outer gloves to sleeves prevents powder

exposure to wrists.[1]

Emergency Response
In Case of Exposure:

Inhalation: Move immediately to fresh air. Seek medical attention. Provide SDS/CAS number

to responders.[1][4]

Skin Contact (Powder): Brush off excess powder gently.[1] Wash with soap and water for 15

minutes.[1]

Skin Contact (DMSO Solution):Do NOT use alcohol (enhances absorption).[1] Wash with

copious water immediately.[1]

Spill (Powder): Do not sweep (creates dust).[1] Cover with wet paper towels (to dampen),

then scoop into hazardous waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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